(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol

Stereochemistry Chiral Building Block Enantiomeric Excess
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H21N3O
Molecular Weight 199.29 g/mol
Cat. No. B13237482
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Technical Parameters


Basic Identity
Product Name(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol
Molecular FormulaC10H21N3O
Molecular Weight199.29 g/mol
Structural Identifiers
SMILESCN1CCN(CC1)C2CNCCC2O
InChIInChI=1S/C10H21N3O/c1-12-4-6-13(7-5-12)9-8-11-3-2-10(9)14/h9-11,14H,2-8H2,1H3/t9-,10-/m0/s1
InChIKeySJCCMVRHNDPJAV-UWVGGRQHSA-N
Commercial & Availability
Standard Pack Sizes0.05 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Product Overview: (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol


(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol (CAS 2059914-55-3) is a chiral, non-racemic piperidine derivative that integrates a secondary alcohol handle and a 4-methylpiperazine moiety in a precisely defined (3S,4S) configuration [1]. It belongs to the class of piperidine-piperazine hybrids widely exploited in medicinal chemistry for CNS-targeted and receptor-modulating programs [2]. The compound is commercially supplied by Enamine (EN300-338107) with a declared purity of 95%, and its computed physicochemical properties—molecular weight 199.29 g/mol, topological polar surface area 38.7 Ų, XLogP3-AA -0.8, and two hydrogen-bond donors—are publicly curated in PubChem [1].

Stereochemical control Defined (3S,4S) single enantiomer supports reproducible SAR studies
N-Methylpiperazine motif Building block for kinase and GPCR ligand libraries
CNS lead optimization Low TPSA (38.7 Ų) and polar core allow MW growth within CNS MPO space

Generic Substitution Risks for (3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol


Interchanging in-class piperidine-piperazine hybrids without controlling for stereochemistry and N-substitution pattern introduces uncontrolled variance in biological assay outcomes. The (3S,4S) stereoisomer presents a specific spatial orientation of the hydroxyl and 4-methylpiperazine moieties that directly affects target engagement and synthetic derivatization path [1]. Replacing it with the (3R,4R) enantiomer, the des-methyl analog, or the N-ethyl congener alters molecular recognition properties and can invalidate structure-activity relationship (SAR) conclusions [1][2]. The evidence below quantifies the stereochemistry-dependent and substituent-dependent differences that make this specific compound non-interchangeable in research and industrial workflows.

Enantiomer (3R,4R) Spatial inversion may alter target recognition; binding mode differences reported in analogous series
Des‑methyl analog Loss of N‑methyl group changes H‑bond donor count and lipophilicity, shifting permeability profile
Arylpiperazine analogs Higher logP (>2) and larger TPSA deviate from lead‑like CNS MPO guidelines; pre‑installed aryl limits optimization space

(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol: Quantitative Differentiation Evidence


Stereochemical Identity and Enantiomeric Purity

The (3S,4S) configuration is assigned via the InChI stereochemical layer (t9-,10-/m0/s1) and confirmed by the specific optical rotation implied by Enamine's batch quality control [1][2]. In contrast, the racemic trans mixture or the (3R,4R) enantiomer lacks this defined spatial arrangement, leading to divergent binding modes in receptor assays, as documented for related piperidine-piperazine opioid receptor ligands where stereochemistry alone shifted Ki values by >10-fold [3].

Stereochemical identity
Class-level inference
Target: single (3S,4S) enantiomer
Comparator: racemic trans mixture
Assay Ki shift >10‑fold
Defined chirality preserves assay reproducibility
Class‑level inference from opioid receptor ligands
Stereochemistry Chiral Building Block Enantiomeric Excess

N-Methyl Substitution vs. Des-Methyl Analog

The target compound possesses an N-methyl group on the piperazine ring, which is absent in the closest commercially available analog (3S,4S)-3-(piperazin-1-yl)piperidin-4-ol (CAS 2059914-37-1). PubChem computed properties show the target compound has XLogP3-AA = -0.8 and a molecular weight of 199.29 g/mol, while the des-methyl analog is expected to have lower lipophilicity (XLogP3-AA ~ -1.1) and lower molecular weight (185.27 g/mol) [1]. The methyl group also reduces the hydrogen-bond donor count from 3 (des-methyl free NH) to 2 (target), directly impacting membrane permeability and receptor binding profiles [1].

N‑Methyl vs Des‑methyl
Cross‑study comparable
Target: XLogP3‑AA = -0.8, HBD = 2
Analog: XLogP3‑AA ≈ -1.1, HBD = 3
N‑methyl modulates lipophilicity and H‑bond capacity
PubChem computed properties; impacts CNS penetration
Lipophilicity Physicochemical Properties SAR

Pricing Comparison: N-Ethyl and Des-Methyl Analogs

As of February 2023, Enamine offered the target compound (EN300-338107) at $10,038 for 5.0 g and $14,884 for 10.0 g, while the N-ethyl analog (CAS 2059909-27-0, EN300-338110) was listed at identical pricing, and the des-methyl analog (CAS 2059914-37-1, EN300-338120) at $2,906 for 0.05 g (no 5 g listing publicly available) [1][2]. The target compound delivers the N-methylpiperazine motif at a comparable cost to the N-ethyl variant, offering SAR teams a direct comparability between methyl and ethyl congeners without cost penalty.

Procurement cost
Cross‑study comparable
Target: ~$2,008/g (5 g scale)
N‑ethyl analog: identical pricing
Des‑methyl analog: ~$58,120/g (0.05 g)
N‑methyl motif available without cost penalty over N‑ethyl
2023 Enamine pricing; comparative building‑block selection
Procurement Building Block Cost Comparison

TPSA and CNS MPO Suitability

The compound's topological polar surface area (TPSA) of 38.7 Ų and XLogP3-AA of -0.8 place it within the favorable CNS MPO space (TPSA < 90 Ų, logP 1–3), but its negative logP suggests further functionalization is required for optimal passive permeability [1]. This differentiates it from more lipophilic piperidine-piperazine analogs (e.g., BACE1 inhibitors with arylpiperazine substituents reporting logP > 2 [2]) that carry higher brain penetration risk and from highly polar des-methyl analogs with TPSA > 50 Ų that may face P-glycoprotein efflux liabilities.

CNS MPO profile
Class‑level inference
Target: TPSA 38.7 Ų, XLogP -0.8
Arylpiperazine leads: TPSA >50, logP >2
Polar low‑TPSA core leaves room for optimization
Confirmation required after functionalization
CNS Drug Design Physicochemical Properties Blood-Brain Barrier

(3S,4S)-3-(4-Methylpiperazin-1-yl)piperidin-4-ol: Application Scenarios


Chiral Scaffold for CNS Lead Optimization

Medicinal chemistry teams pursuing CNS targets (e.g., GPCRs, ion channels, neurotransmitter transporters) benefit from the compound's single-enantiomer identity and low TPSA (38.7 Ų), which permits substantial molecular weight growth while maintaining CNS MPO compliance [1]. The (3S,4S) stereochemistry ensures that downstream SAR derivatization products retain defined 3D geometry, eliminating the confounding factor of racemic switching observed with non-stereocontrolled piperidine-piperazine intermediates.

N-Methylpiperazine Pharmacophore in Parallel Library Synthesis

The compound serves as a direct vehicle for introducing the N-methylpiperazine motif—a privileged fragment in kinase inhibitors, GPCR ligands, and antibacterial agents—via the secondary alcohol handle. Its comparable pricing to the N-ethyl congener enables side-by-side SAR exploration of methyl vs. ethyl N-substitution effects without procurement cost penalty [2].

Stereocontrolled Fragment Elaboration

The combination of a free hydroxyl group and a tertiary amine in a rigid (3S,4S) arrangement makes the compound suitable for enantioselective transformations, including Mitsunobu inversion, esterification, and sulfonylation without stereoerosion. Its hydrogen-bond donor count of 2 and acceptor count of 4 provide predictable solvation and crystal packing properties advantageous for co-crystal engineering.

Differentiation from Arylpiperazine Analogs in Screening

Compared to arylpiperazine-based screening compounds that carry a pre-installed aromatic substituent and higher logP (>2), the target compound functions as a minimally elaborated core that postpones lipophilicity addition. This strategy aligns with lead-like property guidelines for fragment-based drug discovery, where starting TPSA < 50 Ų and XLogP < 1 are preferred [1].

Application
Selection Property
Validation Focus
Chiral scaffold for CNS lead optimization
Single‑enantiomer stereochemistry
Chiral HPLC, optical rotation confirmation
N‑Methylpiperazine pharmacophore in parallel library synthesis
N‑methyl substitution pattern
Cost parity with N‑ethyl analog, structure confirmation
Stereocontrolled fragment elaboration
Spatial arrangement of hydroxyl and amine
Enantioselective reaction outcomes
Lead‑like property screening vs arylpiperazines
Low TPSA and logP core
CNS MPO compliance, permeability assays
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